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Compound of Interest

1-(2-Phenyl-1H-imidazol-5-
Compound Name:
YL )ethanone

Cat. No.: B158319

Disclaimer: No direct CAS number or comprehensive technical data could be located for the
specifically requested compound, 1-(2-Phenyl-1H-imidazol-5-YL)ethanone. This document
provides information on the closely related analogue, 1-(4-Methyl-2-phenyl-1H-imidazol-5-
yl)ethanone, for which limited data is available.

This technical data sheet serves as a guide for researchers, scientists, and drug development
professionals interested in the chemical and physical properties of 1-(4-Methyl-2-phenyl-1H-
imidazol-5-yl)ethanone.

Chemical Identifiers

The following table summarizes the known identifiers for 1-(4-Methyl-2-phenyl-1H-imidazol-5-

yl)ethanone.
Identifier Value Reference
CAS Number 28824-91-1 [1]

1-(5-methyl-2-phenyl-1H-
Synonyms o [1]
imidazol-4-yl)ethanone

Molecular Formula C12H12N20 [1]

) CC(C1=C(C)N=C(C2=CC=CC
Canonical SMILES [1]
=C2)N1)=0
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Physicochemical Properties

Quantitative data regarding the physicochemical properties of 1-(4-Methyl-2-phenyl-1H-
imidazol-5-yl)ethanone is limited. The following table presents the available information.

Property Value Source

Molecular Weight 200.24 g/mol Calculated

Note: Further experimental data such as melting point, boiling point, and solubility are not
readily available in the public domain.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 1-(4-Methyl-2-phenyl-1H-
imidazol-5-yl)ethanone are not available in the searched literature. However, a general
synthetic pathway for related imidazole derivatives can be conceptualized.

A plausible synthetic route for imidazole derivatives often involves a multi-step process. The
diagram below illustrates a generalized workflow for the synthesis of substituted phenyl-
imidazole compounds.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Generalized Synthetic Workflow for Phenyl-Imidazole Derivatives

Starting Materials

Phenyl-containing precursor Ammonia or ammonia source Dicarbonyl compound

/

Condensation Reaction

Product Formation

Substituted Phenyl-Imidazole Core

Further Modifi%tion (Optional)

Acylation/Alkylation

;

Final Product

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of phenyl-imidazole derivatives.

Signaling Pathways and Biological Activity

Currently, there is no specific information available in the public domain regarding the biological
activity or associated signaling pathways for 1-(4-Methyl-2-phenyl-1H-imidazol-5-yl)ethanone.
Imidazole-containing compounds, in general, are known to exhibit a wide range of biological
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activities, including but not limited to antifungal, antibacterial, and anti-inflammatory properties.
Further research would be required to elucidate the specific biological profile of this particular
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

